Cas no 70289-11-1 (Propanamide,N-(2-chloro-6-methylphenyl)-2-methyl-)

• Product Name: Propanamide,N-(2-chloro-6-methylphenyl)-2-methyl-
• CAS No: 70289-11-1
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• CID: 570869
• PubChem ID: 144396
• Update Time: 2025-04-19

Propanamide,N-(2-chloro-6-methylphenyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Propanamide,N-(2-chloro-6-methylphenyl)-2-methyl-
• N-(2-chloro-6-methylphenyl)-2-methylpropanamide
• o-Isobutyrotoluidide, 6-chloro-,
• AC1L3P3R
• AC1Q1NXZ
• NSC165799
• NSC-165799
• DTXSID20220526
• AKOS015146327
• 6'-CHLORO-ORTHO-ISOBUTYROTOLUIDIDE
• 70289-11-1
• NSC 165799
• SCHEMBL12780367
• o-Isobutyrotoluidide, 6-chloro-

• Inchi： 1S/C11H14ClNO/c1-7(2)11(14)13-10-8(3)5-4-6-9(10)12/h4-7H,1-3H3,(H,13,14)
• InChI Key： OAFBBKGNQZVRKT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C)=C1NC(C(C)C)=O

Computed Properties

• Exact Mass: 211.07652
• Monoisotopic Mass: 211.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1
• LogP: 3.31590